Cas no 20897-85-2 (2-Thiophenecarboxylicacid, ion(1-))

2-Thiophenecarboxylicacid, ion(1-) structure
20897-85-2 structure
Product Name:2-Thiophenecarboxylicacid, ion(1-)
CAS No:20897-85-2
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:254452
PubChem ID:5017639

2-Thiophenecarboxylicacid, ion(1-) Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, ion(1-)
    • 2-Thiophene-carboxylic Acid Sodium
    • 2-ThiophenecarboxylicAcid,Ion
    • thiophene-2-carboxylate
    • 2-thiophenecarboxylate
    • CHEBI:71237
    • then-at
    • 3355-TETRABROMOPHENOLPHTHALEIN
    • 2-thienoate
    • thienyl-2-carboxylate
    • thenat
    • 2-carboxylatothiophene
    • Thiofuran-2-carboxylic acid
    • QERYCTSHXKAMIS-UHFFFAOYSA-M
    • Q27139461
    • 20897-85-2
    • InChIKey: QERYCTSHXKAMIS-UHFFFAOYSA-M
    • Inchi: InChI=1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/p-1
    • SMILES: O=C(C1=CC=CS1)[O-]

Computed Properties

  • Exact Mass: 126.98500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 126.98537551g/mol
  • Heavy Atom Count: 8
  • Complexity: 97.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • LogP: 0.11160
  • PSA: 68.37000

2-Thiophenecarboxylicacid, ion(1-) Related Literature

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